3,5-bis(1,1,2,2-tetrafluoroethoxy)benzaldehyde
Overview
Description
3,5-bis(1,1,2,2-tetrafluoroethoxy)benzaldehyde is a chemical compound with the molecular formula C11H6F8O3 and a molecular weight of 338.2 g/mol.
Preparation Methods
The synthesis of 3,5-bis(1,1,2,2-tetrafluoroethoxy)benzaldehyde typically involves the reaction of 3,5-dihydroxybenzaldehyde with 1,1,2,2-tetrafluoroethanol in the presence of a suitable catalyst. The reaction conditions often include refluxing the mixture in an appropriate solvent such as toluene or dichloromethane. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
3,5-bis(1,1,2,2-tetrafluoroethoxy)benzaldehyde undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized to form the corresponding carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction of the aldehyde group can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of the corresponding alcohol.
Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation, under appropriate conditions.
Common reagents and conditions used in these reactions include strong acids or bases, oxidizing or reducing agents, and various solvents. The major products formed from these reactions depend on the specific reaction conditions and reagents used .
Scientific Research Applications
3,5-bis(1,1,2,2-tetrafluoroethoxy)benzaldehyde has several scientific research applications, including:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.
Biology: This compound has been studied for its potential biological activities, such as enzyme inhibition and antimicrobial properties.
Medicine: Research has explored its potential use in drug development, particularly for targeting specific enzymes or receptors.
Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.
Mechanism of Action
The mechanism of action of 3,5-bis(1,1,2,2-tetrafluoroethoxy)benzaldehyde involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s effects are mediated through pathways that involve the modulation of enzyme activity or receptor binding . For example, it has been shown to inhibit certain enzymes by binding to their active sites, thereby preventing substrate access and subsequent catalytic activity .
Comparison with Similar Compounds
3,5-bis(1,1,2,2-tetrafluoroethoxy)benzaldehyde can be compared with other similar compounds, such as:
3-(1,1,2,2-tetrafluoroethoxy)benzaldehyde: This compound has a similar structure but lacks the additional tetrafluoroethoxy group at the 5-position.
4-(1,1,2,2-tetrafluoroethoxy)benzaldehyde: This compound has the tetrafluoroethoxy group at the 4-position instead of the 3 and 5 positions.
The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and physical properties, making it suitable for various applications.
Properties
CAS No. |
70126-54-4 |
|---|---|
Molecular Formula |
C11H6F8O3 |
Molecular Weight |
338.2 |
Purity |
95 |
Origin of Product |
United States |
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